3-(7,7-dimethyl-9,11-dioxo-6,7,8,9,10,11-hexahydro-5H-indeno[1,2-b]quinolin-10-yl)phenyl 4-methylbenzenesulfonate

• Molecular Formula: C31H27NO5S
• Molecular Weight: 525.6 g/mol
• IUPAC Name: [3-(7,7-dimethyl-9,11-dioxo-5,6,8,10-tetrahydroindeno[1,2-b]quinolin-10-yl)phenyl] 4-methylbenzenesulfonate
• InChI: InChI=1S/C31H27NO5S/c1-18-11-13-21(14-12-18)38(35,36)37-20-8-6-7-19(15-20)26-27-24(16-31(2,3)17-25(27)33)32-29-22-9-4-5-10-23(22)30(34)28(26)29/h4-15,26,32H,16-17H2,1-3H3
• InChI Key: TWXYKRSLXYUJNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC2=CC=CC(=C2)C3C4=C(CC(CC4=O)(C)C)NC5=C3C(=O)C6=CC=CC=C65

Description

3-(7,7-dimethyl-9,11-dioxo-6,7,8,9,10,11-hexahydro-5H-indeno[1,2-b]quinolin-10-yl)phenyl 4-methylbenzenesulfonate is a complex organic compound with a unique structure that combines multiple functional groups

Preparation Methods

The synthesis of 3-(7,7-dimethyl-9,11-dioxo-6,7,8,9,10,11-hexahydro-5H-indeno[1,2-b]quinolin-10-yl)phenyl 4-methylbenzenesulfonate involves several steps. The synthetic route typically starts with the preparation of the indenoquinoline core, followed by the introduction of the phenyl and sulfonate groups. The reaction conditions often require specific catalysts and solvents to ensure high yield and purity. Industrial production methods may involve optimization of these conditions to scale up the synthesis while maintaining efficiency and cost-effectiveness .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and the functional groups involved .

Scientific Research Applications

3-(7,7-dimethyl-9,11-dioxo-6,7,8,9,10,11-hexahydro-5H-indeno[1,2-b]quinolin-10-yl)phenyl 4-methylbenzenesulfonate has been studied for its potential applications in various scientific fields. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it has shown potential as a bioactive compound with possible therapeutic applications. In medicine, it is being explored for its potential use in drug development. Industrial applications include its use as an intermediate in the production of pharmaceuticals and other fine chemicals .

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It may act by binding to certain enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Compared to other similar compounds, 3-(7,7-dimethyl-9,11-dioxo-6,7,8,9,10,11-hexahydro-5H-indeno[1,2-b]quinolin-10-yl)phenyl 4-methylbenzenesulfonate has unique structural features that contribute to its distinct properties. Similar compounds include other indenoquinoline derivatives and sulfonate esters, which may share some chemical and biological properties but differ in their specific applications and effectiveness .